molecular formula C10H12O B8777539 2,3,4,5-Tetrahydro-1-benzoxepin CAS No. 6169-78-4

2,3,4,5-Tetrahydro-1-benzoxepin

Cat. No.: B8777539
CAS No.: 6169-78-4
M. Wt: 148.20 g/mol
InChI Key: XXOQJWXDRPURJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3,4,5-Tetrahydro-1-benzoxepin is a useful research compound. Its molecular formula is C10H12O and its molecular weight is 148.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

6169-78-4

Molecular Formula

C10H12O

Molecular Weight

148.20 g/mol

IUPAC Name

2,3,4,5-tetrahydro-1-benzoxepine

InChI

InChI=1S/C10H12O/c1-2-7-10-9(5-1)6-3-4-8-11-10/h1-2,5,7H,3-4,6,8H2

InChI Key

XXOQJWXDRPURJK-UHFFFAOYSA-N

Canonical SMILES

C1CCOC2=CC=CC=C2C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 18.22g of sodium hydride (60% dispersed in mineral oil) and 200 ml THF is added dropwise at 0° C. a solution of 146 g of o-tosyloxyphenol in 100 ml of THF. The reaction mixture is allowed to come to room temperature overnight. The reaction mixture is then chilled and 20 ml of H2O is added slowly. The mixture is then diluted with ethyl acetate and with brine and water. The organic layer is dried (MgSO4), filtered, and concentrated purification by flash column chromatography affords 2,3,4,5-tetrahydro-1-benzoxepin.
Quantity
18.22 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
146 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Four

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